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Compound of Interest

Compound Name: Tiron

Cat. No.: B1586280

For researchers and scientists engaged in drug development and other laboratory-based
disciplines, the proper handling and disposal of chemical reagents is a cornerstone of
operational safety and environmental responsibility. Tiron (CAS 149-45-1), also known as
disodium 4,5-dihydroxy-1,3-benzenedisulfonate, is a commonly used chelating agent. Due to
its potential for environmental harm, it is imperative to follow stringent disposal procedures.
This guide provides essential safety and logistical information for the proper disposal of Tiron,
ensuring the protection of laboratory personnel and the surrounding environment.

Key Safety and Handling Information

Tiron is classified as a hazardous substance, primarily due to its potential for causing serious
eye irritation and its acute and long-term toxicity to aquatic life.[1][2] It is crucial to prevent its
release into the environment by avoiding disposal down the drain or in regular waste streams.

[1][2]

Personal Protective Equipment (PPE): When handling Tiron, especially during disposal
procedures, it is essential to wear appropriate personal protective equipment:

o Eye Protection: Safety glasses or goggles are necessary to prevent eye contact.[3]
» Hand Protection: Wear protective gloves to avoid skin contact.[3]

» Body Protection: Alab coat or other suitable protective clothing should be worn.[3]
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Quantitative Data for Tiron

The following table summarizes key quantitative data for Tiron, providing a quick reference for
its physical and chemical properties.

Property Value

Molar Mass 314.19 g/mol [4]

Melting Point >300 °CJ[5]

Solubility in Water >330 g/L at 20 °C[6]

pH 4 -5 (in 10 g/L aqueous solution at 20 °C)[1]
n-octanol/water partition coefficient (log Kow) <0.3 (at pH 6.5, 25 °C)[1][6]

Step-by-Step Disposal Protocol for Tiron

The disposal of Tiron must be managed as hazardous waste, in compliance with all local,
regional, national, and international regulations.[1][2] The following protocol outlines the
necessary steps for its safe disposal.

1. Waste ldentification and Segregation:
o Clearly label Tiron waste with its chemical name and associated hazards.

o Segregate Tiron waste from other chemical waste streams to prevent inadvertent reactions.
It is incompatible with strong oxidizing agents.[1]

2. Waste Collection and Storage:
o Collect solid Tiron waste in a clearly labeled, sealable, and appropriate container.
o For Tiron solutions, use a dedicated, leak-proof container.

o Store the waste container in a designated hazardous waste accumulation area within the
laboratory. This area should be secure and away from general laboratory traffic.

3. Arrange for Professional Disposal:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-TIRON-CASNO-149-45-06315-EN.aspx
https://www.dojindo.com/products/sds/T021.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.carlroth.com/medias/SDB-7302-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg3Mzh8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcyTmk4NU1UYzVPVGM0TVRNM05qTXdMMU5FUWw4M016QXlYMGRDWDBWT0xuQmtaZ3wwMDA1NzAzNzM4OTZiMTA5MmU2ZjNkOTY2MmRlMTk1OGY4MGEwNTFkYzZiMzQ1Y2UzZTdmYjQ3YTJmN2ZhMjk1
https://www.carlroth.com/medias/SDB-7302-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg3Mzh8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcyTmk4NU1UYzVPVGM0TVRNM05qTXdMMU5FUWw4M016QXlYMGRDWDBWT0xuQmtaZ3wwMDA1NzAzNzM4OTZiMTA5MmU2ZjNkOTY2MmRlMTk1OGY4MGEwNTFkYzZiMzQ1Y2UzZTdmYjQ3YTJmN2ZhMjk1
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7302-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg3Mzh8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcyTmk4NU1UYzVPVGM0TVRNM05qTXdMMU5FUWw4M016QXlYMGRDWDBWT0xuQmtaZ3wwMDA1NzAzNzM4OTZiMTA5MmU2ZjNkOTY2MmRlMTk1OGY4MGEwNTFkYzZiMzQ1Y2UzZTdmYjQ3YTJmN2ZhMjk1
https://www.carlroth.com/medias/SDB-7302-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODE4MTZ8YXBwbGljYXRpb24vcGRmfGFHVXhMMmd5Tmk4NU1qRXdNREl6T0RNM056STJMMU5FUWw4M016QXlYME5JWDBWT0xuQmtaZ3wwZGViYjZjOWM4MmQ5NDk1MzAyMDkyYWYzYjViYTc5NzA5NTViNDQ4NjZkODI4OGI3YzI5MmI5Nzk0ZGIxZGVj
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7302-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg3Mzh8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcyTmk4NU1UYzVPVGM0TVRNM05qTXdMMU5FUWw4M016QXlYMGRDWDBWT0xuQmtaZ3wwMDA1NzAzNzM4OTZiMTA5MmU2ZjNkOTY2MmRlMTk1OGY4MGEwNTFkYzZiMzQ1Y2UzZTdmYjQ3YTJmN2ZhMjk1
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the Tiron
waste.

» Provide the EHS office or contractor with a complete and accurate description of the waste,
including its composition and quantity.

4. Decontamination of Empty Containers:

» Containers that have held Tiron must also be treated as hazardous waste unless properly
decontaminated.[1]

 Triple rinse the empty container with a suitable solvent (e.g., water). Collect the rinsate as
hazardous waste and add it to your Tiron waste stream.

« After triple rinsing, the container may be disposed of as non-hazardous waste, in accordance
with your institution's policies.

Experimental Workflow for Tiron Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tiron waste in a
laboratory setting.
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Tiron Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Tiron, fostering a culture of safety and sustainability
within their research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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